Cas no 1283720-60-4 (2-methyl-4-(trifluoromethyl)-5-Thiazolemethanamine)

• Product Name: 2-methyl-4-(trifluoromethyl)-5-Thiazolemethanamine
• CAS No: 1283720-60-4
• MF: C₆H₇F₃N₂S
• MW: 196.193390130997
• MDL: MFCD15071388
• CID: 2132404
• PubChem ID: 53302302
• Update Time: 2024-11-02

2-methyl-4-(trifluoromethyl)-5-Thiazolemethanamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)-5-Thiazolemethanamine
• [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine
• (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanamine
• AKOS015842608
• DB-062637
• J-519980
• [2-methyl-4-(trifluoromethyl)thiazol-5-yl]methanamine
• DTXSID60693371
• MFCD15071388
• 5-Thiazolemethanamine, 2-methyl-4-(trifluoromethyl)-
• CS-0162337
• 1-[2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanamine
• C-(2-Methyl-4-Trifluoromethyl-Thiazol-5-Yl)-Methylamine
• 5-(Aminomethyl)-2-Methyl-4-(Trifluoromethyl)thiazole
• BS-14932
• A10721
• 1283720-60-4

• MDL： MFCD15071388
• Inchi： InChI=1S/C6H7F3N2S/c1-3-11-5(6(7,8)9)4(2-10)12-3/h2,10H2,1H3
• InChI Key： OHBCFZNSHHHITQ-UHFFFAOYSA-N
• SMILES： Cc1nc(c(s1)CN)C(F)(F)F

Computed Properties

• Exact Mass: 196.02820389g/mol
• Monoisotopic Mass: 196.02820389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 214.8±35.0 °C at 760 mmHg
• Flash Point: 83.7±25.9 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

2-methyl-4-(trifluoromethyl)-5-Thiazolemethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)